Cas no 35216-39-8 (3-(Methanesulfonyl)aniline)

• Product Name: 3-(Methanesulfonyl)aniline
• CAS No: 35216-39-8
• MF: C₇H₉NO₂S
• MW: 171.216860532761
• MDL: MFCD03764428
• CID: 292580
• PubChem ID: 428029
• Update Time: 2025-05-20

3-(Methanesulfonyl)aniline Chemical and Physical Properties

Names and Identifiers

• 3-(Methylsulfonyl)aniline
• 3-(methylsulfonyl)Benzenamine
• 3-(Methylsulphonyl)aniline
• 3-methylsulfonylaniline
• Benzenamine, 3-(methylsulfonyl)-
• 3-(methylsulfonyl)phenylamine
• 3-Aminophenyl-methylsulfon
• 3-methanesulfonephenylamine
• 3-methanesulfonylaniline
• 3-methanesulfonyl-phenylamine
• 3-methanesulphonyl-phenylamine
• 3-Aminophenyl methyl sulfone
• 3-Methylsulfonylphenylamine
• m-(Methylsulfonyl)aniline
• 3-(Methanesulfonyl)aniline
• [3-(methylsulfonyl)phenyl]amine hydrochloride
• m-methylsulfonylaniline
• 3-methanesulphonylaniline
• (3-amino)phenyl methyl sulphone
• MBNPJRQKQLLRIS-UHFFFAOYSA-N
• STR09702
• EN300-14687
• A874711
• 35216-39-8
• FT-0705932
• J-510895
• SY006327
• 3-(Methylsulfonyl)aniline, AldrichCPR
• SCHEMBL283512
• MFCD03764428
• DTXSID60330234
• CS-0097931
• AE-562/41004002
• PS-3952
• AKOS003335580
• AM803759
• ALBB-018270
• aniline, 3-methylsulphonyl-
• DB-069170

• MDL： MFCD03764428
• Inchi： 1S/C7H9NO2S/c1-11(9,10)7-4-2-3-6(8)5-7/h2-5H,8H2,1H3
• InChI Key： MBNPJRQKQLLRIS-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC=C(C=1)N)(=O)=O

Computed Properties

• Exact Mass: 171.03500
• Monoisotopic Mass: 171.03539970g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 68.5

Experimental Properties

• Density: 1.282±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 72 ºC
• Boiling Point: 403.3℃/760mmHg
• Flash Point: 197.7℃
• Solubility: Slightly soluble (6 g/l) (25 º C),
• PSA: 68.54000
• LogP: 2.33430

3-(Methanesulfonyl)aniline Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Keep in dark place,Inert atmosphere,Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Solvents and Organic Chemicals Organic Compounds

Additional information on 3-(Methanesulfonyl)aniline

3-(Methanesulfonyl)aniline: An Overview of Its Properties, Applications, and Recent Research

3-(Methanesulfonyl)aniline (CAS No. 35216-39-8) is a versatile organic compound that has gained significant attention in various fields, including medicinal chemistry, materials science, and chemical synthesis. This compound is characterized by its unique structure, which consists of an aniline moiety substituted with a methanesulfonyl group. The combination of these functional groups imparts specific chemical and physical properties that make 3-(Methanesulfonyl)aniline a valuable building block in the development of new materials and pharmaceuticals.

The chemical formula of 3-(Methanesulfonyl)aniline is C₈H₁₁NO₂S, and it has a molecular weight of 189.24 g/mol. The compound is a white to off-white solid at room temperature and is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). Its melting point ranges from 100 to 102°C, and it exhibits moderate stability under standard laboratory conditions.

In the realm of medicinal chemistry, 3-(Methanesulfonyl)aniline has been extensively studied for its potential as a precursor in the synthesis of various bioactive compounds. One notable application is in the development of anti-inflammatory agents. Recent research has shown that derivatives of 3-(Methanesulfonyl)aniline can effectively inhibit the production of pro-inflammatory cytokines, making them promising candidates for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

A study published in the Journal of Medicinal Chemistry in 2022 investigated the anti-inflammatory properties of a series of 3-(Methanesulfonyl)aniline-based compounds. The researchers found that these derivatives exhibited potent anti-inflammatory activity in both in vitro and in vivo models. Specifically, one derivative was shown to significantly reduce the levels of interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in lipopolysaccharide (LPS)-stimulated macrophages. These findings highlight the potential of 3-(Methanesulfonyl)aniline-based compounds as novel anti-inflammatory agents.

Beyond its medicinal applications, 3-(Methanesulfonyl)aniline has also found utility in materials science. Its unique electronic properties make it an attractive candidate for the development of conductive polymers and organic semiconductors. A recent study published in Advanced Materials explored the use of 3-(Methanesulfonyl)aniline-derived polymers in organic photovoltaic devices. The researchers demonstrated that these polymers exhibited excellent charge transport properties and high photovoltaic efficiency, making them promising materials for next-generation solar cells.

The synthetic versatility of 3-(Methanesulfonyl)aniline has also been leveraged in the development of new catalysts and ligands for asymmetric synthesis. A study published in Chemical Communications in 2021 reported the synthesis of a novel chiral ligand derived from 3-(Methanesulfonyl)aniline. This ligand was used to catalyze the asymmetric hydrogenation of ketones with high enantioselectivity, demonstrating the potential of 3-(Methanesulfonyl)aniline-based ligands in enantioselective catalysis.

In addition to its applications in medicinal chemistry and materials science, 3-(Methanesulfonyl)aniline has been explored for its use as a functional monomer in polymer chemistry. A recent study published in Macromolecules investigated the copolymerization behavior of 3-(Methanesulfonyl)aniline-based monomers with other functional monomers. The resulting copolymers exhibited tunable physical properties, such as solubility and thermal stability, which can be tailored for specific applications such as drug delivery systems and coatings.

The environmental impact and safety profile of 3-(Methanesulfonyl)aniline are also important considerations. While it is generally considered safe for laboratory use when proper handling protocols are followed, it is important to note that exposure to high concentrations may pose health risks. Therefore, appropriate personal protective equipment (PPE), such as gloves and safety goggles, should be used when handling this compound.

In conclusion, 3-(Methanesulfonyl)anamine (CAS No. 35216-39-8) is a multifaceted compound with a wide range of applications in medicinal chemistry, materials science, and polymer chemistry. Its unique chemical structure and versatile synthetic properties make it an invaluable building block for the development of new materials and pharmaceuticals. Ongoing research continues to uncover new applications and potential uses for this compound, further solidifying its importance in various scientific fields.